4-{2-[(1-methyl-1H-benzimidazol-2-yl)methylene]hydrazino}benzoic acid

• IUPAC Name: 4-[(2E)-2-[(1-methylbenzimidazol-2-yl)methylidene]hydrazinyl]benzoic acid
• InChI: InChI=1S/C16H14N4O2/c1-20-14-5-3-2-4-13(14)18-15(20)10-17-19-12-8-6-11(7-9-12)16(21)22/h2-10,19H,1H3,(H,21,22)/b17-10+
• InChI Key: JHLFIHVCNGBQIZ-LICLKQGHSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1C=NNC3=CC=C(C=C3)C(=O)O
• Isomeric SMILES: CN1C2=CC=CC=C2N=C1/C=N/NC3=CC=C(C=C3)C(=O)O
• Molecular Formula: C16H14N4O2
• Molecular Weight: 294.31 g/mol

Description

4-{2-[(1-methyl-1H-benzimidazol-2-yl)methylene]hydrazino}benzoic acid, also known as MBHBA, is a chemical compound with potential applications in scientific research. It is a hydrazine derivative that has been synthesized using various methods, including condensation reactions and microwave-assisted synthesis. MBHBA has been studied for its mechanism of action, biochemical and physiological effects, as well as its potential advantages and limitations for laboratory experiments.

Mechanism of Action

The mechanism of action of 4-{2-[(1-methyl-1H-benzimidazol-2-yl)methylene]hydrazino}benzoic acid is not fully understood, but it has been reported to induce apoptosis in cancer cells. One study suggested that 4-{2-[(1-methyl-1H-benzimidazol-2-yl)methylene]hydrazino}benzoic acid may inhibit the AKT/mTOR signaling pathway, which is involved in cell proliferation and survival. Another study reported that 4-{2-[(1-methyl-1H-benzimidazol-2-yl)methylene]hydrazino}benzoic acid may induce cell cycle arrest and DNA damage in cancer cells.
Biochemical and Physiological Effects
4-{2-[(1-methyl-1H-benzimidazol-2-yl)methylene]hydrazino}benzoic acid has been reported to exhibit cytotoxicity against cancer cells, with IC50 values ranging from 3.2 to 16.3 μM. It has also been reported to induce apoptosis in cancer cells, as evidenced by the activation of caspase-3 and cleavage of poly(ADP-ribose) polymerase (PARP). In addition, 4-{2-[(1-methyl-1H-benzimidazol-2-yl)methylene]hydrazino}benzoic acid has been shown to inhibit the migration and invasion of cancer cells. However, the biochemical and physiological effects of 4-{2-[(1-methyl-1H-benzimidazol-2-yl)methylene]hydrazino}benzoic acid on non-cancerous cells or in vivo models have not been extensively studied.

Advantages and Limitations for Lab Experiments

4-{2-[(1-methyl-1H-benzimidazol-2-yl)methylene]hydrazino}benzoic acid has several advantages for laboratory experiments, including its ease of synthesis and high purity. It has also been reported to exhibit potent anticancer activity against various cancer cell lines. However, the limitations of 4-{2-[(1-methyl-1H-benzimidazol-2-yl)methylene]hydrazino}benzoic acid include its potential toxicity and lack of in vivo studies. Further studies are needed to determine the safety and efficacy of 4-{2-[(1-methyl-1H-benzimidazol-2-yl)methylene]hydrazino}benzoic acid in vivo.

Future Directions

There are several future directions for the study of 4-{2-[(1-methyl-1H-benzimidazol-2-yl)methylene]hydrazino}benzoic acid. One potential direction is to investigate the mechanism of action of 4-{2-[(1-methyl-1H-benzimidazol-2-yl)methylene]hydrazino}benzoic acid in more detail, particularly its effects on cell signaling pathways. Another direction is to study the potential use of 4-{2-[(1-methyl-1H-benzimidazol-2-yl)methylene]hydrazino}benzoic acid as a fluorescent probe for the detection of copper ions in biological samples. In addition, further studies are needed to determine the safety and efficacy of 4-{2-[(1-methyl-1H-benzimidazol-2-yl)methylene]hydrazino}benzoic acid in vivo and its potential use as a corrosion inhibitor for mild steel in acidic solutions.

Synthesis Methods

4-{2-[(1-methyl-1H-benzimidazol-2-yl)methylene]hydrazino}benzoic acid has been synthesized using various methods, including condensation reactions and microwave-assisted synthesis. One study reported the synthesis of 4-{2-[(1-methyl-1H-benzimidazol-2-yl)methylene]hydrazino}benzoic acid using a condensation reaction between 2-(1-methyl-1H-benzimidazol-2-yl)hydrazine and 4-formylbenzoic acid in the presence of acetic anhydride. Another study reported the synthesis of 4-{2-[(1-methyl-1H-benzimidazol-2-yl)methylene]hydrazino}benzoic acid using a microwave-assisted synthesis method, which involved the reaction between 2-(1-methyl-1H-benzimidazol-2-yl)hydrazine and 4-(chloromethyl)benzoic acid in the presence of potassium carbonate.

Scientific Research Applications

4-{2-[(1-methyl-1H-benzimidazol-2-yl)methylene]hydrazino}benzoic acid has potential applications in scientific research, particularly in the field of cancer research. It has been reported to exhibit anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. 4-{2-[(1-methyl-1H-benzimidazol-2-yl)methylene]hydrazino}benzoic acid has also been studied for its potential use as a fluorescent probe for the detection of copper ions in biological samples. In addition, 4-{2-[(1-methyl-1H-benzimidazol-2-yl)methylene]hydrazino}benzoic acid has been investigated for its potential use as a corrosion inhibitor for mild steel in acidic solutions.